Cas no 1341124-14-8 (methyl 2-(2,6-diaminophenyl)acetate)

methyl 2-(2,6-diaminophenyl)acetate structure
1341124-14-8 structure
Product Name:methyl 2-(2,6-diaminophenyl)acetate
CAS No:1341124-14-8
MF:C9H12N2O2
MW:180.203782081604
CID:1104990
PubChem ID:68216632
Update Time:2025-04-20

methyl 2-(2,6-diaminophenyl)acetate Chemical and Physical Properties

Names and Identifiers

    • methyl 2-(2,6-diaminophenyl)acetate
    • SCHEMBL12204370
    • 1341124-14-8
    • AKOS025149716
    • DB-187652
    • Inchi: 1S/C9H12N2O2/c1-13-9(12)5-6-7(10)3-2-4-8(6)11/h2-4H,5,10-11H2,1H3
    • InChI Key: VCKIJAPQGBZVKE-UHFFFAOYSA-N
    • SMILES: O(C)C(CC1C(=CC=CC=1N)N)=O

Computed Properties

  • Exact Mass: 180.089877630g/mol
  • Monoisotopic Mass: 180.089877630g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 175
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 78.3Ų
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